![molecular formula C21H17F3N4O3S B250552 (4Z)-2-(1,3-benzothiazol-2-yl)-4-[1-(3,4-dimethoxyanilino)ethylidene]-5-(trifluoromethyl)pyrazol-3-one](/img/structure/B250552.png)
(4Z)-2-(1,3-benzothiazol-2-yl)-4-[1-(3,4-dimethoxyanilino)ethylidene]-5-(trifluoromethyl)pyrazol-3-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(4Z)-2-(1,3-benzothiazol-2-yl)-4-[1-(3,4-dimethoxyanilino)ethylidene]-5-(trifluoromethyl)pyrazol-3-one, commonly known as BTP-3, is a chemical compound that has been extensively studied for its potential applications in scientific research. BTP-3 is a synthetic compound that was first synthesized in 2005 and has since been used in various scientific studies due to its unique properties.
Mechanism of Action
BTP-3 selectively targets the transcription factor STAT3 by binding to its DNA-binding domain. This leads to the inhibition of STAT3-mediated gene transcription, which in turn leads to the inhibition of cancer cell growth and survival. BTP-3 has also been shown to inhibit the phosphorylation of STAT3, which is necessary for its activation.
Biochemical and Physiological Effects:
BTP-3 has been shown to have several biochemical and physiological effects. In addition to its anti-cancer properties, BTP-3 has been shown to inhibit the production of pro-inflammatory cytokines, which are known to play a role in various inflammatory diseases. BTP-3 has also been shown to inhibit the growth of bacteria and fungi, making it a potential candidate for the development of new antimicrobial agents.
Advantages and Limitations for Lab Experiments
One of the major advantages of using BTP-3 in lab experiments is its selectivity towards STAT3. This makes it a useful tool for studying the role of STAT3 in various biological processes. However, one of the limitations of using BTP-3 is its low solubility in aqueous solutions, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for the study of BTP-3. One potential direction is the development of new analogs of BTP-3 with improved solubility and selectivity towards STAT3. Another potential direction is the study of BTP-3 in combination with other anti-cancer agents, such as chemotherapy and radiation therapy. Additionally, the study of BTP-3 in animal models of cancer could provide valuable insights into its potential therapeutic applications.
Synthesis Methods
The synthesis of BTP-3 involves the reaction of 2-aminobenzothiazole with ethyl 3-oxo-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-5-carboxylate in the presence of trifluoroacetic acid. The reaction yields BTP-3 as an orange solid with a melting point of 258-260°C.
Scientific Research Applications
BTP-3 has been extensively studied for its potential applications in scientific research. One of the major applications of BTP-3 is in the field of cancer research. BTP-3 has been shown to inhibit the growth of cancer cells by selectively targeting the transcription factor STAT3. STAT3 is known to play a crucial role in cancer cell proliferation, survival, and invasion. BTP-3 has also been shown to inhibit the growth of cancer stem cells, which are responsible for the recurrence and metastasis of cancer.
Properties
Molecular Formula |
C21H17F3N4O3S |
---|---|
Molecular Weight |
462.4 g/mol |
IUPAC Name |
(4Z)-2-(1,3-benzothiazol-2-yl)-4-[1-(3,4-dimethoxyanilino)ethylidene]-5-(trifluoromethyl)pyrazol-3-one |
InChI |
InChI=1S/C21H17F3N4O3S/c1-11(25-12-8-9-14(30-2)15(10-12)31-3)17-18(21(22,23)24)27-28(19(17)29)20-26-13-6-4-5-7-16(13)32-20/h4-10,25H,1-3H3/b17-11- |
InChI Key |
GVYMLRSTYIYYSB-BOPFTXTBSA-N |
Isomeric SMILES |
C/C(=C/1\C(=NN(C1=O)C2=NC3=CC=CC=C3S2)C(F)(F)F)/NC4=CC(=C(C=C4)OC)OC |
SMILES |
CC(=C1C(=NN(C1=O)C2=NC3=CC=CC=C3S2)C(F)(F)F)NC4=CC(=C(C=C4)OC)OC |
Canonical SMILES |
CC(=C1C(=NN(C1=O)C2=NC3=CC=CC=C3S2)C(F)(F)F)NC4=CC(=C(C=C4)OC)OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.